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Introduction

TKIM, more commonly known as TCIM (Transcriptional and Immune Response Regulator), is a

small protein that plays a significant role as a positive regulator in key cellular signaling

pathways.[1][2] TCIM is involved in the Wnt/β-catenin, NF-κB, and ERK1/2 signaling cascades,

which are crucial for processes like cell proliferation, differentiation, and immune responses.[2]

[3][4] Given its role in these fundamental pathways, TCIM is a protein of interest in various

research fields, including cancer biology and immunology.[4]

These application notes provide detailed protocols for the proper preparation and storage of

recombinant TCIM solutions to ensure protein integrity, stability, and optimal performance in

downstream applications.

Signaling Pathways Involving TCIM
TCIM modulates several critical intracellular signaling pathways. Understanding these

pathways is essential for designing experiments and interpreting results.
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TCIM in the Wnt/β-catenin Signaling Pathway
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Figure 1: TCIM as a positive regulator in the Wnt/β-catenin pathway.[1]
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TCIM's role in NF-κB Signaling
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Figure 2: TCIM positively regulates the NF-κB signaling pathway.[1][3]
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TCIM's potential role in ERK1/2 Signaling
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Figure 3: The potential role of TCIM in the ERK1/2 signaling pathway.[2][4]
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Data on TCIM Solution Properties
The optimal solvent and storage conditions are unique for each protein.[5] The following tables

provide examples of the types of data that should be generated to characterize TCIM solutions.

The values presented are hypothetical and for illustrative purposes only. Researchers should

perform their own experiments to determine the actual solubility and stability of their specific

TCIM construct.

Table 1: Solubility of Recombinant TCIM This table outlines the solubility of TCIM in various

common laboratory buffers. Solubility should be determined by preparing saturated solutions

and quantifying the protein concentration in the supernatant after centrifugation.

Solvent/Buffer
System

pH Additives
Temperature
(°C)

Estimated
Solubility
(mg/mL)

Deionized Water 7.0 None 25 < 0.1 (Insoluble)

Phosphate-

Buffered Saline

(PBS)

7.4 None 25 ~ 0.5

50 mM Tris-HCl,

150 mM NaCl
8.0 None 25 ~ 1.0

50 mM Tris-HCl,

150 mM NaCl
8.0 10% Glycerol 25 ~ 1.2

50 mM HEPES,

300 mM NaCl
7.5 1 mM DTT 25 ~ 0.8

Table 2: Stability of Reconstituted TCIM (at 0.5 mg/mL in PBS, pH 7.4) This table illustrates the

expected stability of a TCIM solution under different storage conditions. Stability can be

assessed by various methods, including functional assays, SDS-PAGE to monitor for

degradation or aggregation, and size exclusion chromatography.
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Storage
Temperature

Duration
Activity Retained
(%)

Notes

25°C (Room Temp) 24 Hours < 50%

Significant

degradation/aggregati

on likely.

4°C 1 Week > 90%

Recommended for

short-term storage.[6]

[7]

4°C 1 Month ~ 70%

Potential for microbial

growth and

degradation.

-20°C 6 Months > 95%

Store in aliquots to

avoid freeze-thaw

cycles.[6][7]

-20°C (with 50%

glycerol)
> 1 Year > 95%

Glycerol acts as a

cryoprotectant.[5][8]

-80°C > 1 Year > 98%

Recommended for

long-term archival

storage.[7]

Experimental Protocols
Adherence to proper reconstitution and storage protocols is critical for maintaining the

biological activity and structural integrity of recombinant TCIM protein.
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Figure 4: Workflow for TCIM solution preparation and storage.
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Protocol 1: Reconstitution of Lyophilized TCIM Protein

This protocol describes the steps for reconstituting lyophilized TCIM to a desired stock

concentration.

Materials:

Vial of lyophilized TCIM protein

Recommended reconstitution buffer (e.g., sterile PBS, pH 7.4). Always check the product-

specific datasheet.

Sterile, low-protein-binding polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Benchtop microcentrifuge

Rocker or orbital shaker (optional)

Procedure:

Preparation: Before opening, allow the lyophilized TCIM vial and the reconstitution buffer to

equilibrate to room temperature for 15-20 minutes.

Centrifugation: Briefly centrifuge the vial for 5 minutes at 3,000-3,500 rpm to ensure that all

of the lyophilized powder is collected at the bottom of the vial. This is crucial as the protein

may not be visible.

Reconstitution: Carefully open the vial. Using a sterile pipette tip, slowly add the

recommended volume of reconstitution buffer to the vial to achieve the desired final

concentration (typically 0.1-1.0 mg/mL). Avoid forceful squirting, which can cause foaming

and protein denaturation.

Mixing: Gently mix the solution by slowly pipetting up and down or by gently rocking the vial.

Do not vortex or shake vigorously, as this can lead to protein aggregation and loss of activity.
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Incubation: Allow the vial to sit at room temperature for 15-30 minutes to ensure the protein

is completely dissolved.

Visual Inspection: After incubation, visually inspect the solution. It should be clear and free of

particulates. If flakes or particulates remain, the solution can be mixed on a rocker at 4°C

overnight.

Protocol 2: Storage of Reconstituted TCIM Solution

Proper storage is essential to maintain the long-term stability and activity of the reconstituted

TCIM protein.

A. Short-Term Storage (1-7 days)

Once reconstituted, the TCIM solution can be stored at 4°C for up to one week with minimal

loss of activity.[6][7]

Ensure the storage vial is tightly sealed to prevent evaporation and contamination. For

storage longer than a day or two, consider adding a bacteriostatic agent like sodium azide to

a final concentration of 0.02-0.05%, if compatible with downstream applications.

B. Long-Term Storage (>1 week)

Aliquotting: To avoid repeated freeze-thaw cycles, which can degrade the protein, aliquot the

reconstituted TCIM solution into single-use volumes in sterile, low-protein-binding

polypropylene tubes.[6] The aliquot volume should be no less than 20 µL to minimize

evaporation and adsorption to the tube surface.

Use of Cryoprotectants (Optional but Recommended): For enhanced stability, a

cryoprotectant such as sterile glycerol can be added to the TCIM solution to a final

concentration of 25-50%.[5][8] This prevents the formation of damaging ice crystals during

freezing.

Freezing: Snap-freeze the aliquots by placing them in a dry ice/ethanol bath or in the vapor

phase of liquid nitrogen before transferring to the freezer. This ensures rapid and uniform

freezing.
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Storage Temperature: Store the frozen aliquots at -80°C for optimal long-term stability.[7] If a

-80°C freezer is unavailable, storage at -20°C is an alternative, though the shelf life may be

reduced.[6][7]

Thawing: When ready to use, thaw an aliquot rapidly in a 37°C water bath and immediately

place it on ice. Avoid slow thawing at room temperature. Once thawed, any unused portion

should be discarded and not refrozen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15587389?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

